Cas no 102870-03-1 (5-methyl-1H-Indole-2-carboxylic acid methyl ester)

• Product name: 5-methyl-1H-Indole-2-carboxylic acid methyl ester
• CAS No: 102870-03-1
• MF: C₁₁H₁₁NO₂
• MW: 189.21054
• CID: 1096822
• PubChem ID: 4777680

5-methyl-1H-Indole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Indole-2-carboxylic acid methyl ester
• 1H-Indole-2-carboxylic acid, 5-Methyl-, Methyl ester
• methyl 5-methyl-1H-indole-2-carboxylate
• 5-Methylindole-2-carboxylic acid methyl ester
• AC1NGOSG
• Methyl 5-methylindole-2-carboxylate
• SureCN214096
• WMYBSXNKEVGXGX-UHFFFAOYSA-N
• 102870-03-1
• DTXSID70406439
• DA-16164
• SCHEMBL214096
• CEA87003
• A896689
• LH0050
• AKOS004117234
• D83698
• BS-51448
• Methyl5-methyl-1H-indole-2-carboxylate
• MFCD07364546
• CS-0160702

• Inchi： InChI=1S/C11H11NO2/c1-7-3-4-9-8(5-7)6-10(12-9)11(13)14-2/h3-6,12H,1-2H3
• InChI Key： WMYBSXNKEVGXGX-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)NC(=C2)C(=O)OC

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 42.09